Cas no 2680853-33-0 (Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate
• CAS No: 2680853-33-0
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 5650398
• PubChem ID: 165906415
• Update Time: 2025-11-03

Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28277996
• 2680853-33-0
• tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate
• Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate

• Inchi： 1S/C12H23FN2O2/c1-10(13)9-14-5-7-15(8-6-14)11(16)17-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： CJKZXXSVLIAASZ-UHFFFAOYSA-N
• SMILES： FC(C)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 246.17435614g/mol
• Monoisotopic Mass: 246.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate (CAS: 2680853-33-0): Recent Advances and Applications

Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate (CAS: 2680853-33-0) is a fluorinated piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and oncological pathways. Recent studies have highlighted its utility in the development of positron emission tomography (PET) tracers and novel therapeutic agents, owing to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier (BBB).

One of the most notable applications of Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate is in the synthesis of radiolabeled compounds for PET imaging. Researchers have utilized this intermediate to develop fluorine-18 labeled tracers, which are critical for non-invasive imaging of neurotransmitter systems and tumor metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of a novel dopamine D2/D3 receptor ligand, which exhibited high selectivity and binding affinity in preclinical models. This advancement holds promise for improving the diagnosis and monitoring of Parkinson's disease and schizophrenia.

In addition to its imaging applications, Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate has been explored as a building block for small-molecule inhibitors targeting protein-protein interactions (PPIs). A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed its incorporation into a series of compounds designed to disrupt the interaction between p53 and MDM2, a well-known oncogenic pathway. The fluoropropyl moiety was found to enhance the compounds' cellular permeability and metabolic stability, leading to improved in vivo efficacy in xenograft models of colorectal cancer.

The synthetic accessibility of Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate has also been a focus of recent research. A 2024 study in Organic Process Research & Development reported an optimized large-scale synthesis route with improved yield (85%) and reduced environmental impact, employing green chemistry principles. This advancement addresses the growing demand for this intermediate in both academic and industrial settings, particularly for high-throughput screening campaigns.

Looking ahead, the versatility of Tert-butyl 4-(2-fluoropropyl)piperazine-1-carboxylate continues to inspire new research directions. Current investigations are exploring its potential in the development of bifunctional compounds for targeted radionuclide therapy and as a scaffold for allosteric modulators of G protein-coupled receptors (GPCRs). With its unique combination of chemical properties and biological relevance, this compound is poised to remain at the forefront of innovation in chemical biology and drug discovery.